Cas no 895525-73-2 (tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate)

• Product Name: tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate
• CAS No: 895525-73-2
• MF: C₁₇H₂₂BrNO₄
• MW: 384.264884471893
• MDL: MFCD13195393
• CID: 1028128
• PubChem ID: 52987831
• Update Time: 2025-05-23

tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]-1'-carboxylate
• tert-Butyl 6-bromo-4H-spiro[benzo[d][1,3]-dioxine-2,4'-piperidine]-1'-carboxylate
• tert-butyl 6-bromospiro[4H-1,3-benzodioxine-2,4'-piperidine]-1'-carboxylate
• Tert-Butyl6-bromo-4H-spiro[benzo[d][1,3]dioxine-2,4'-piperidine]-1'-carboxylate
• tert-butyl 6-bromo-4H-spiro[1,3-benzodioxine-2,4'-piperidine]-1'-carboxylate
• tert-Butyl 6-bromo-4H-spiro[benzo[d][1,3]dioxine-2,4-piperidine]-1-carboxylate
• AX8162127
• W9245
• ST240
• tert-butyl 6-bromo-1'h,4h-spiro[1,3-benzodioxine-2,4'-piperidine]-1'-carboxylate
• SCHEMBL5917687
• MFCD13195393
• AKOS015835853
• SCHEMBL5917686
• CS-0208299
• DTXSID40680981
• FT-0764911
• 895525-73-2
• A861139
• DS-0754
• DB-030413
• tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate

• MDL： MFCD13195393
• Inchi： 1S/C17H22BrNO4/c1-16(2,3)23-15(20)19-8-6-17(7-9-19)21-11-12-10-13(18)4-5-14(12)22-17/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： YKOKNSPJTCUZOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)COC1(CCN(C(=O)OC(C)(C)C)CC1)O2

Computed Properties

• Exact Mass: 383.07300
• Monoisotopic Mass: 383.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48
• XLogP3: 3.4

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 474.4±45.0 °C at 760 mmHg
• Flash Point: 216.2±28.7 °C
• Refractive Index: 1.591
• PSA: 48.00000
• LogP: 4.02320

tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate

Introduction to tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate (CAS No. 895525-73-2)

tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate (CAS No. 895525-73-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a benzodioxine moiety and a piperidine ring, both of which are functionalized with specific substituents. The presence of the tert-butyl and bromo groups further enhances its chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The spirocyclic framework of tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate is particularly noteworthy due to its potential to influence the compound's pharmacokinetic and pharmacodynamic profiles. Spirocycles are known for their ability to improve the solubility, stability, and bioavailability of drug candidates, which are crucial factors in the design of effective therapeutic agents. The benzodioxine moiety, a common structural feature in many bioactive compounds, contributes to the compound's ability to interact with specific biological targets.

The bromo substituent at the 6-position of the spirocyclic core plays a significant role in modulating the compound's reactivity and selectivity. Bromine is a versatile halogen that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are essential in the synthesis of complex organic molecules and can be used to introduce additional functional groups or modify existing ones. In the context of medicinal chemistry, the bromo group can serve as a handle for further derivatization, allowing researchers to explore a wide range of structural analogs with varying biological activities.

The tert-butyl group at the carboxylate position provides additional steric protection and enhances the overall stability of the compound. Tert-butyl groups are known for their bulky nature, which can influence the conformational flexibility of the molecule and affect its interactions with biological targets. This feature is particularly important in drug design, where controlling the conformational behavior of a molecule can lead to improved binding affinity and selectivity.

Recent studies have highlighted the potential of tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate as a lead compound for developing new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific protein kinases involved in cancer signaling pathways. The spirocyclic structure and functional groups present in this compound contribute to its ability to selectively inhibit these kinases without affecting other cellular processes.

In addition to its potential as an anticancer agent, tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that it may have therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate is another factor that contributes to its appeal as a research tool and potential drug candidate. Various synthetic routes have been developed to access this compound efficiently, including transition-metal-catalyzed cross-coupling reactions and multicomponent reactions. These methods allow for high yields and excellent purity, making it feasible to produce sufficient quantities for preclinical and clinical studies.

In conclusion, tert-Butyl 6-bromo-4H-spirobenzod1,3-dioxine-2,4'-piperidine-1'-carboxylate (CAS No. 895525-73-2) is a promising compound with a unique combination of structural features that make it an attractive candidate for drug discovery and development. Its potential applications in cancer therapy and neuroprotection highlight its versatility and significance in modern medicinal chemistry. Ongoing research continues to explore its full range of biological activities and optimize its properties for clinical use.